Cas no 862821-16-7 (1-(3,4-dimethoxyphenyl)cyclopropanecarboxylic acid)

• Product Name: 1-(3,4-dimethoxyphenyl)cyclopropanecarboxylic acid
• CAS No: 862821-16-7
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD08442257
• CID: 842150
• PubChem ID: 11629937
• Update Time: 2024-12-09

1-(3,4-dimethoxyphenyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)cyclopropanecarboxylic acid
• 1-(3,4-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• 1-(3,4-DIMETHOXY-PHENYL)-CYCLOPROPANECARBOXYLIC ACID
• AB90502
• 862821-16-7
• SCHEMBL77742
• SY034321
• A923581
• AC6996
• AKOS000124780
• BS-50650
• CS-0313403
• FT-0751305
• 1-(3,4-dimethoxyphenyl)cyclopropane carboxylic acid
• 1-(3,4-dimethoxyphenyl)cyclopropanecarboxylicacid
• DTXSID40469718
• MFCD08442257
• Z361883632
• DB-076592

• MDL： MFCD08442257
• Inchi： 1S/C12H14O4/c1-15-9-4-3-8(7-10(9)16-2)12(5-6-12)11(13)14/h3-4,7H,5-6H2,1-2H3,(H,13,14)
• InChI Key： FELRPROQUKLRFC-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=C(C=2)OC)OC)CC1)=O

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 376.4±42.0 °C at 760 mmHg
• Flash Point: 146.0±21.4 °C
• Refractive Index: 1.568
• PSA: 55.76000
• LogP: 1.82000
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(3,4-dimethoxyphenyl)cyclopropanecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes